Cas no 136926-06-2 (N-(2,4-dimethylphenyl)-4-fluorobenzamide)
136926-06-2 structure
Product Name:N-(2,4-dimethylphenyl)-4-fluorobenzamide
CAS No:136926-06-2
MF:C15H14FNO
MW:243.276167392731
CID:2951424
PubChem ID:692192
Update Time:2025-04-21
N-(2,4-dimethylphenyl)-4-fluorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,4-二甲基苯基)-4-氟苯甲酰胺
- N-(2,4-dimethylphenyl)-4-fluorobenzamide
- ChemDiv3_000853
- Cambridge id 5359172
- HMS1475G17
- IDI1_019819
- N-(2,4-DiMethylphenyl)-4-fluorobenzaMide, 97per cent
- SR-01000405414-1
- 136926-06-2
- AKOS001485041
- DTXSID201277030
- AB00082887-01
- SR-01000405414
-
- MDL: MFCD00442702
- Inchi: 1S/C15H14FNO/c1-10-3-8-14(11(2)9-10)17-15(18)12-4-6-13(16)7-5-12/h3-9H,1-2H3,(H,17,18)
- InChI Key: JENZBQHSLDEUQA-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(NC1C=CC(C)=CC=1C)=O
Computed Properties
- Exact Mass: 243.105942232g/mol
- Monoisotopic Mass: 243.105942232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.1
N-(2,4-dimethylphenyl)-4-fluorobenzamide Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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